Cas no 1807254-01-8 (4-Chloro-5-nitropicolinonitrile)

4-Chloro-5-nitropicolinonitrile is a heterocyclic organic compound featuring a pyridine core substituted with chloro, nitro, and cyano functional groups. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitro and cyano groups enhance its electrophilic character, facilitating nucleophilic substitution reactions, while the chloro group offers a site for further functionalization. Its high purity and stability under standard conditions make it a reliable building block for constructing complex molecules. The compound is particularly valuable in the development of active ingredients, where precise functional group manipulation is critical. Proper handling requires adherence to safety protocols due to its potential reactivity.
4-Chloro-5-nitropicolinonitrile structure
1807254-01-8 structure
Product Name:4-Chloro-5-nitropicolinonitrile
CAS No:1807254-01-8
MF:C6H2ClN3O2
MW:183.551979541779
CID:4802972
Update Time:2025-05-26

4-Chloro-5-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-nitropicolinonitrile
    • AMY17476
    • Inchi: 1S/C6H2ClN3O2/c7-5-1-4(2-8)9-3-6(5)10(11)12/h1,3H
    • InChI Key: RAMMDNYIWUNZIV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)N=CC=1[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.5

4-Chloro-5-nitropicolinonitrile Pricemore >>

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Additional information on 4-Chloro-5-nitropicolinonitrile

Professional Introduction to 4-Chloro-5-nitropicolinonitrile (CAS No. 1807254-01-8)

4-Chloro-5-nitropicolinonitrile, with the chemical formula C₆H₂ClN₃O₂, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 1807254-01-8, has garnered attention due to its versatile applications in the development of various bioactive molecules. Its unique structural features, including a chloro and nitro substituent on a pyridine ring, make it a valuable building block for synthesizing more complex chemical entities.

The< strong>4-Chloro-5-nitropicolinonitrile molecule exhibits a high degree of reactivity, which is primarily attributed to the electron-withdrawing nature of the nitro and nitrile groups. These functional groups not only influence the electronic properties of the molecule but also facilitate various chemical transformations, such as nucleophilic aromatic substitution and reduction reactions. Such reactivity makes it an indispensable component in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>4-Chloro-5-nitropicolinonitrile. Researchers have been investigating its role as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit antimicrobial and anti-inflammatory properties. The< strong>CAS No. 1807254-01-8 compound’s ability to undergo further functionalization allows scientists to tailor its biological activity to specific therapeutic targets.

The< strong>4-Chloro-5-nitropicolinonitrile molecule has also found applications in materials science, particularly in the design of advanced polymers and electronic materials. Its incorporation into polymer backbones can enhance thermal stability and mechanical strength, making it useful in high-performance coatings and composites. Additionally, the electron-deficient nature of this compound makes it a candidate for use in organic semiconductors and light-emitting diodes (LEDs).

Recent advancements in synthetic methodologies have further expanded the utility of< strong>4-Chloro-5-nitropicolinonitrile. Catalytic processes, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and selective transformations of this intermediate. These improvements have not only streamlined its production but also opened new avenues for its application in drug discovery and material science.

The< strong>CAS No. 1807254-01-8 compound’s role in medicinal chemistry is underscored by its participation in several high-profile research projects. For example, researchers have utilized it to develop novel inhibitors targeting enzymes involved in cancer metabolism. The nitro group’s ability to be reduced to an amine provides a strategic handle for further derivatization, allowing for the creation of molecules with enhanced binding affinity and selectivity.

In conclusion, 4-Chloro-5-nitropicolinonitrile represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural attributes and reactivity profile make it an invaluable asset for scientists working on cutting-edge research projects across multiple disciplines. As our understanding of its properties continues to evolve, so too will its applications in medicine, materials science, and beyond.

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